
Technical Guide: Discrepancy in Provided
Chemical Information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4,5,6,7-Tetrahydrothieno[3,2-

c]pyridine

Cat. No.: B1352387 Get Quote

To the Researcher, Scientist, or Drug Development Professional,

This document aims to provide a comprehensive technical guide as requested. However, a

critical discrepancy has been identified between the provided CAS number and the chemical

name. The information for each is presented below to facilitate clarification and ensure the final

guide is accurate and relevant to your research needs.

The provided CAS number, 28783-41-7, corresponds to the chemical 4,5,6,7-

Tetrahydrothieno[3,2,c]pyridine hydrochloride.

Conversely, the provided chemical name, 2-(3,4-dichlorophenyl)-N-methyl-N'-[2-(1-

pyrrolidinyl)cyclohexyl]acetamide, and its close derivatives are associated with different CAS

numbers.

To proceed with the development of a detailed and accurate technical guide, we require your

clarification as to which of these compounds is the subject of your interest.

Below is a summary of the information found for both chemical entities.

Compound 1: 4,5,6,7-
Tetrahydrothieno[3,2,c]pyridine hydrochloride
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This compound is identified as an intermediate in the synthesis of antiplatelet agents such as

Clopidogrel and Prasugrel.[1] It is a heterocyclic building block used in pharmaceutical

development, particularly for medications targeting neurological disorders.[2]

Chemical and Physical Properties
Property Value Source

CAS Number 28783-41-7 [1][3][4][5][6]

Molecular Formula C₇H₉NS · HCl [7]

Molecular Weight
175.67 g/mol , 175.68 g/mol [5]

[6][7]
[5][6][7]

Appearance
White to Light yellow to Light

orange powder to crystal

Melting Point 226.0 to 230.0 °C, 228 °C

Purity (HPLC) min. 98.0 area%

Solubility in water Soluble

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C), 2-8°C

Suppliers
A number of chemical suppliers offer 4,5,6,7-Tetrahydrothieno[3,2,c]pyridine hydrochloride:

TCI Chemicals

ChemicalBook[1]

Scimplify[3]

Simson Pharma Limited[4]

Pharmaffiliates[5]
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Sigma-Aldrich

Wuhan Fortuna Chemical Co.,Ltd.[8]

Compound 2: Derivatives of 2-(3,4-dichlorophenyl)-
N-methyl-N'-[2-(1-pyrrolidinyl)cyclohexyl]acetamide
This chemical name and its variations refer to a series of potent opioid kappa agonists.

Research into these compounds has involved their synthesis and biological evaluation as

analgesics.[9]

Key Derivatives and Their Properties
Several related structures were identified in the literature, each with a distinct CAS number:
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Chemical
Name

CAS Number
Molecular
Formula

Molecular
Weight

Key Findings

2-(3,4-

dichlorophenyl)-

N-methyl-N-

[(1S)-1-phenyl-2-

(1-

pyrrolidinyl)ethyl]

acetamide

Not explicitly

stated in

snippets, but is

compound 8 in

the cited paper.

C₂₁H₂₄Cl₂N₂O
Not explicitly

stated

146-fold more

active than U-

50488 in vitro.[9]

2-(3,4-

dichlorophenyl)-

N-methyl-N-

[(1S,2S)-2-(1-

pyrrolidinyl)cyclo

hexyl]acetamide

67198-19-0 C₁₉H₂₆Cl₂N₂O 369.3 g/mol

A member of the

acetamides

class.[10]

3,4-Dichloro-N-

methyl-N-(2-(1-

pyrrolidinyl)cyclo

hexyl)benzeneac

etamide

149341-39-9 C₁₉H₂₆Cl₂N₂O 369.3 g/mol

A member of the

acetamides

class.[11]

2-(3,4-

dichlorophenyl)-

N-methyl-N-

[(2R)-2-

pyrrolidin-1-

ylcyclohexyl]acet

amide

67198-13-4 C₁₉H₂₆Cl₂N₂O 369.3 g/mol

A member of the

pyrrolidines

class.[12]

Clarification Required for Further Steps
To provide you with the requested in-depth technical guide, including detailed experimental

protocols and relevant signaling pathway diagrams, please clarify which compound is of

interest:

4,5,6,7-Tetrahydrothieno[3,2,c]pyridine hydrochloride (CAS 28783-41-7)
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A specific derivative of 2-(3,4-dichlorophenyl)-N-methyl-N'-[2-(1-

pyrrolidinyl)cyclohexyl]acetamide (if so, please provide the correct CAS number or a more

specific chemical name/structure).

Once the correct compound is identified, a comprehensive guide will be developed, including

the following sections:

Detailed Physicochemical Properties

Synthesis and Purification Protocols

Analytical Methods

Biological Activity and Mechanism of Action

Signaling Pathway Diagrams (if applicable)

Experimental Workflows

Known Suppliers

Illustrative Workflow Diagram
As a placeholder, the following diagram illustrates a general workflow for chemical compound

analysis, which will be tailored to the specific compound of interest upon clarification.
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General Workflow for Chemical Compound Analysis

Compound Identification & Sourcing

Property Analysis

Experimental Procedures

Data Interpretation & Reporting

Specify CAS & Name

Identify Suppliers

Physicochemical Testing

Spectroscopic Analysis

Synthesis Protocol

Purification Method

Biological Assay

Pathway Analysis

Generate Report

Click to download full resolution via product page

Caption: General workflow for chemical analysis.
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We look forward to your clarification to proceed with delivering a precise and valuable technical

guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1352387#cas-number-28783-41-7-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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